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‘ Compound of Interest

Compound Name: Parellin

Cat. No.: B1257211

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the therapeutic target of a novel kinase inhibitor, "Parellin." To offer a realistic and prau

Introduction to the Therapeutic Target: PTK1 in the MAPK/ERK Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a critical regulator of cell proliferation, differentiation, and survival.[3][4] Dysregulz

digraph "MAPK ERK Signaling Pathway" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];
edge [arrowhead=normal, penwidth=1.5];

// Nodes

Growth Factors [label="Growth Factors", fillcolor="#F1F3F4", fontcolor="#202124"];

RTK [label="Receptor Tyrosine\nKinase (RTK)", fillcolor="#F1F3F4", fontcolor="#202124"1;

RAS [label="RAS", fillcolor="#F1F3F4", fontcolor="#202124"];

PTK1 [label="PTK1", fillcolor="#FBBCO5", fontcolor="#202124"];

MEK1 2 [label="MEK1/2", fillcolor="#F1F3F4", fontcolor="#202124"1;

ERK1 2 [label="ERK1/2", fillcolor="#F1F3F4", fontcolor="#202124"];

Transcription Factors [label="Transcription Factors\n(e.g., c-Myc, AP-1)", fillcolor="#F1F3F4", fontcolor="#2
Cell Proliferation [label="Cell Proliferation,\nSurvival, Differentiation", shape=ellipse, fillcolor="#F1F3F4
Parellin [label="Parellin", shape=oval, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Trametinib [label="Trametinib", shape=oval, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges

Growth Factors -> RTK [color="#34A853"];

RTK -> RAS [color="#34A853"1;

RAS -> PTK1 [color="#34A853"];

PTK1 -> MEK1 2 [color="#34A853"1;

MEK1 2 -> ERK1 2 [color="#34A853"];

ERK1 2 -> Transcription Factors [color="#34A853"];
Transcription Factors -> Cell Proliferation [color="#34A853"];

// Inhibition Edges
Parellin -> PTK1 [arrowhead=tee, color="#4285F4", penwidth=2];
Trametinib -> MEK1 2 [arrowhead=tee, color="#EA4335", penwidth=2];

}
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Figure 3: Experimental workflow for Western blot analysis.

In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of Parellin and Trametinib in a mouse model.
[6]
Protocol:

Animals and Cell Line: Immunodeficient mice (e.g., NSG mice) and A375 melanoma cells.
[712. Procedure:

Subcutaneously implant A375 cells into the flank of the mice.

[61[8] *  Allow tumors to grow to a palpable size (e.g., 100-150 mm3).

[6] *  Randomize mice into treatment groups (vehicle control, Parellin, Trametinib).
[6] *  Administer the drugs orally once daily for a specified period (e.g., 21 days).

Measure tumor volume 2-3 times per week using calipers.
[6] *  Monitor animal weight and general health throughout the study.

Data Analysis:

Calculate the percentage of tumor growth inhibition for each treatment group compared to the vehicle contr
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Plot the mean tumor volume over time for each group.

Conclusion

This guide provides a structured approach to validating the therapeutic target of a novel kinase inhibitor, u

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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